Cas no 132869-86-4 (Palmitoyl-D-valine)

Palmitoyl-D-valine structure
Palmitoyl-D-valine structure
Product Name:Palmitoyl-D-valine
CAS No:132869-86-4
MF:C21H41NO3
MW:355.555146932602
CID:2170787
Update Time:2023-08-05

Palmitoyl-D-valine Chemical and Physical Properties

Names and Identifiers

    • N-hexadecanoyl-d-valine
    • palmitoyl-D-valine
    • (R)-2-(Hexadecanoyl)amino-3-methylbutanoic acid
    • Palmitoyl-D-valine
    • Inchi: 1S/C21H41NO3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(23)22-20(18(2)3)21(24)25/h18,20H,4-17H2,1-3H3,(H,22,23)(H,24,25)/t20-/m1/s1
    • InChI Key: OGLNTVZUARMGNY-HXUWFJFHSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCC)N[C@@H](C(=O)O)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 17
  • Complexity: 342
  • Topological Polar Surface Area: 66.4

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